Cas no 188739-86-8 (2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester)

• Product Name: 2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester
• CAS No: 188739-86-8
• MF: C₁₅H₁₉F₃O₂
• MW: 288.305375337601
• CID: 138318
• PubChem ID: 11300692
• Update Time: 2025-04-19

2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-(trifluoromethyl)-, 2-methyltricyclo[3.3.1.13,7]dec-2-yl ester
• (2-methyl-2-adamantyl) 2-(trifluoromethyl)prop-2-enoate
• 2-trifluoromethyl acrylic acid 2-methyl-2-adamantyl ester
• 2-trifluoromethyl-acrylic acid 2-methyl-adamantan-2-yl ester
• alpha-Trifluoromethylacrylic acid-2-methyl-2-adamantyl ester
• 188739-86-8
• SCHEMBL3916186
• 2-(2-Trifluoromethyl-2-propenoyloxy)-2-methyladamantane
• 2-Propenoic acid,2-(trifluoromethyl)-,2-methyltricyclo[3.3.1.13,7]dec-2-yl ester
• DTXSID10461729
• 2-methyl-2-adamantyl alpha-trifluoromethylacrylate

• Inchi： 1S/C15H19F3O2/c1-8(15(16,17)18)13(19)20-14(2)11-4-9-3-10(6-11)7-12(14)5-9/h9-12H,1,3-7H2,2H3
• InChI Key： LKXYIIGMHKAPPU-UHFFFAOYSA-N
• SMILES： FC(C(=C)C(=O)OC1(C)C2CC3CC(C2)CC1C3)(F)F

Computed Properties

• Exact Mass: 288.13400
• Monoisotopic Mass: 288.13371433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.86290